Cas no 438219-20-6 (2-(4-methylphenyl)cyclopropanecarbohydrazide)

• Product Name: 2-(4-methylphenyl)cyclopropanecarbohydrazide
• CAS No: 438219-20-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD02253832
• CID: 1076204
• PubChem ID: 4411497
• Update Time: 2025-06-07

2-(4-methylphenyl)cyclopropanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyl)cyclopropanecarbohydrazide
• 2-(4-Methylphenyl)cyclopropanecarbohydrazide
• AK-968
• CTK7F0173
• MolPort-000-161-801
• Oprea1_618620
• BBL037331
• DTXSID80402982
• 2-(4-METHYLPHENYL)-1-CYCLOPROPANECARBOHYDRAZIDE
• STK301626
• ALBB-002729
• HMS2433L21
• A913536
• EN300-228209
• MFCD02253832
• SB86209
• CHEMBL1537215
• 2-(P-tolyl)cyclopropane-1-carbohydrazide
• 438219-20-6
• AKOS000308058
• SMR000160048
• CS-0281557
• MLS000544620
• 2-(4-methylphenyl)cyclopropane-1-carbohydrazide
• 2-p-Tolyl-cyclopropanecarboxylic acid hydrazide
• VS-14075
• 2-(4-methylphenyl)cyclopropanecarbohydrazide

• MDL： MFCD02253832
• Inchi： 1S/C11H14N2O/c1-7-2-4-8(5-3-7)9-6-10(9)11(14)13-12/h2-5,9-10H,6,12H2,1H3,(H,13,14)
• InChI Key： FIPFFUWDRAOWFF-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1C=CC(C)=CC=1)NN

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1

2-(4-methylphenyl)cyclopropanecarbohydrazide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(4-methylphenyl)cyclopropanecarbohydrazide

Introduction to 2-(4-methylphenyl)cyclopropanecarbohydrazide (CAS No. 438219-20-6)

2-(4-methylphenyl)cyclopropanecarbohydrazide, also known by its CAS number 438219-20-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanecarbohydrazides, which are characterized by their unique structural features and potential biological activities. The compound's structure consists of a cyclopropane ring fused to a hydrazide group, with a 4-methylphenyl substituent, making it an intriguing candidate for various applications in drug discovery and development.

The synthesis of 2-(4-methylphenyl)cyclopropanecarbohydrazide has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-methylbenzaldehyde with cyclopropanecarbohydrazide in the presence of a suitable catalyst. This method offers high yields and excellent purity, making it suitable for large-scale production. The compound's stability and solubility properties have also been investigated, revealing that it is stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO).

In terms of biological activity, 2-(4-methylphenyl)cyclopropanecarbohydrazide has shown promising results in various assays. Recent studies have demonstrated its potential as an antitumor agent, with significant inhibitory effects on several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent cytotoxic activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its antitumor properties, 2-(4-methylphenyl)cyclopropanecarbohydrazide has also been explored for its anti-inflammatory and analgesic effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced inflammation in animal models of arthritis. The study suggested that the compound's anti-inflammatory activity may be mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight the potential of 2-(4-methylphenyl)cyclopropanecarbohydrazide as a lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(4-methylphenyl)cyclopropanecarbohydrazide have also been evaluated in preclinical studies. These studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. Additionally, toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 2-(4-methylphenyl)cyclopropanecarbohydrazide (CAS No. 438219-20-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development. Ongoing research continues to explore its therapeutic potential, with the aim of translating these findings into clinical applications that can benefit patients suffering from various diseases.